Cas no 1592934-17-2 (1-oxaspiro5.5undecan-7-one)

• Product Name: 1-oxaspiro5.5undecan-7-one
• CAS No: 1592934-17-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD30488298
• CID: 5613568
• PubChem ID: 102144098
• Update Time: 2025-06-08

1-oxaspiro5.5undecan-7-one Chemical and Physical Properties

Names and Identifiers

• EN300-330600
• 1-Oxaspiro[5.5]undecan-7-one
• 1-Oxaspiro[5.5]undecane-7-one
• 1592934-17-2
• SCHEMBL18585851
• 1-oxaspiro5.5undecan-7-one

• MDL： MFCD30488298
• Inchi： 1S/C10H16O2/c11-9-5-1-2-6-10(9)7-3-4-8-12-10/h1-8H2
• InChI Key： BCDUERHIAKXPKD-UHFFFAOYSA-N
• SMILES： O1CCCCC21C(CCCC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 285.2±23.0 °C(Predicted)

Additional information on 1-oxaspiro5.5undecan-7-one

Introduction to 1-oxaspiro5.5undecan-7-one (CAS No. 1592934-17-2)

1-oxaspiro5.5undecan-7-one, identified by the chemical compound code CAS No. 1592934-17-2, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. This spirocyclic oxo compound belongs to a class of molecules known for their structural complexity and diverse biological activities. The unique spirocyclic framework, consisting of an oxygen atom bridging two cycloalkane rings, imparts distinct chemical and pharmacological properties that make it a valuable scaffold for drug discovery and material science applications.

The structural motif of 1-oxaspiro5.5undecan-7-one is characterized by a seven-membered oxygen-containing heterocycle fused to a twelve-membered spirocyclic system. This arrangement creates a rigid, three-dimensional structure that can interact selectively with biological targets, making it an attractive candidate for developing novel therapeutic agents. The compound's molecular formula, C₁₁H₁₈O₂, reflects its relatively small size but also suggests potential for further functionalization to enhance its pharmacological profile.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit enhanced binding affinity to biological receptors. The spirocyclic core in 1-oxaspiro5.5undecan-7-one provides a stable platform for derivatization, allowing chemists to explore various modifications that can optimize its biological activity. For instance, introducing electron-withdrawing or electron-donating groups at specific positions on the molecule can alter its interactions with enzymes or receptors, potentially leading to the development of more effective drugs.

One of the most compelling aspects of 1-oxaspiro5.5undecan-7-one is its potential in the field of medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating a range of diseases, including neurological disorders, inflammation, and infectious diseases. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly promising for neuropharmacological applications. Preliminary studies have shown that certain derivatives exhibit inhibitory effects on enzymes involved in neurodegenerative diseases, suggesting their therapeutic potential.

The synthesis of 1-oxaspiro5.5undecan-7-one presents both challenges and opportunities for organic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct this complex framework efficiently. These methods not only improve the accessibility of the compound but also allow for the introduction of specific functional groups tailored to desired biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of 1-oxaspiro5.5undecan-7-one's properties and reactivity. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level, guiding the design of more effective derivatives. These computational approaches are complemented by experimental validations, which help refine structural modifications based on theoretical predictions.

The pharmaceutical industry has recognized the significance of 1-oxaspiro5.5undecan-7-one as a lead compound for drug development. Several companies are currently exploring its derivatives in preclinical studies to evaluate their safety and efficacy. The compound's unique structural features offer a rich scaffold for innovation, enabling researchers to design molecules with improved pharmacokinetic profiles and reduced side effects.

Beyond pharmaceutical applications, 1-oxaspiro5.5undecan-7-one has potential uses in other areas of chemistry and materials science. Its rigid spirocyclic structure makes it an excellent candidate for designing chiral auxiliaries and catalysts in asymmetric synthesis. Additionally, the compound's stability under various conditions suggests its suitability for industrial applications where chemical robustness is essential.

The future of research on 1-oxaspiro5.5undecan-7-one looks promising, with ongoing studies aimed at uncovering new biological activities and optimizing synthetic routes. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with therapeutic potential. As our understanding of this compound grows, so does its potential to contribute to advancements in medicine and chemistry.